Cas no 5850-63-5 (Pontacyl Violet 6R)

• Product Name: Pontacyl Violet 6R
• CAS No: 5850-63-5
• MF: C₂₀H₁₂N₂Na₂O₈S₂
• MW: 518.427424430847
• MDL: MFCD00059522
• CID: 373946
• PubChem ID: 87574760
• Update Time: 2025-04-19

Pontacyl Violet 6R Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonicacid, 4,5-dihydroxy-3-[2-(1-naphthalenyl)diazenyl]-, sodium salt (1:2)
• Pontacyl Violet 6R
• C.I.Acid Violet 13
• CHROMOTROPE 10B
• Chromotropr 10B
• C20H12N2O8S2.2Na
• 6537AF
• P0593
• sodium (E)-4,5-dihydroxy-3-(naphthalen-1-yldiazenyl)naphthalene-2,7-disulfonate
• disodium 4,5-dihydroxy-3-[(E)-1-naphthyldiazenyl]-2,7-naphthalenedisulfonate
• Pontacylviolet6r
• MFCD00059522
• Sodium 4,5-dihydroxy-3-(naphthalen-1-yldiazenyl)naphthalene-2,7-disulfonate
• T72663
• AKOS000282986
• 5850-63-5
• starbld0009644
• disodium;4,5-dihydroxy-3-(naphthalen-1-yldiazenyl)naphthalene-2,7-disulfonate
• CHEMBL3961418
• disodium 5-hydroxy-3-[2-(naphthalen-1-yl)hydrazin-1-ylidene]-4-oxonaphthalene-2,7-disulfonate

• MDL： MFCD00059522
• Inchi： 1S/C20H14N2O8S2.2Na/c23-16-10-13(31(25,26)27)8-12-9-17(32(28,29)30)19(20(24)18(12)16)22-21-15-7-3-5-11-4-1-2-6-14(11)15;;/h1-10,23-24H,(H,25,26,27)(H,28,29,30);;/q;2*+1/p-2/b22-21+;;
• InChI Key： UKAUHDJTJXBRST-ZPZFBZIMSA-L
• SMILES： S(C1C(=C(C2C(=CC(=CC=2C=1)S(=O)(=O)[O-])O)O)/N=N/C1=CC=CC2=CC=CC=C12)(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 517.98300
• Monoisotopic Mass: 517.98304626g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 34
• Rotatable Bond Count: 2
• Complexity: 886
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• Tautomer Count: 24
• Topological Polar Surface Area: 196

Experimental Properties

• Color/Form: Not determined
• PSA: 196.34000
• LogP: 5.78940
• Color index: 16640
• Solubility: Not determined

Pontacyl Violet 6R Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H315+H319
• Storage Condition：4° CStore…,-4℃Store…Better